Cas no 77102-82-0 (3,3',4,4'-Tetrabromobiphenyl)

• Product name: 3,3',4,4'-Tetrabromobiphenyl
• CAS No: 77102-82-0
• MF: C₁₂H₆Br₄
• MW: 469.792040348053
• CID: 568632
• PubChem ID: 107953

3,3',4,4'-Tetrabromobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',4,4'-tetrabromo-
• 1,2-dibromo-4-(3,4-dibromophenyl)benzene
• 3,3’,4,4’-Tetrabromobiphenyl
• 1,1'-Biphenyl,3,3',4,4'-tetrabromo
• 3,3',4,4'-Tetrabromobiphenyl
• 3,3’,4,4’-Tetrabromobiphenyl50µg
• 3,4,3',4'-Tetrabrom-biphenyl
• 3,4,3',4'-tetrabromo-biphenyl
• PBB 077
• 1,1'-Biphenyl, 3,3',4,4'-tetrabromo-
• Q27285518
• CCRIS 5775
• 3,4,3',4'-TETRABROMOBIPHENYL
• O9I88185BK
• 3,3,4,4-Tetrabromobiphenyl
• 77102-82-0
• DTXSID4074770
• PBB 77
• SCHEMBL21820782
• UNII-O9I88185BK
• 3,3',4,4'-Tetrabromobiphenyl (PBB 77)
• PBB No. 77 100 microg/mL in Isooctane
• PBB No. 77
• BVGDXTYHVRFEQZ-UHFFFAOYSA-N

• MDL： MFCD00661120
• Inchi： InChI=1S/C12H6Br4/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6H
• InChI Key： BVGDXTYHVRFEQZ-UHFFFAOYSA-N
• SMILES： C1(=C(C=CC(=C1)C=2C=CC(=C(C2)Br)Br)Br)Br

Computed Properties

• Exact Mass: 465.72000
• Monoisotopic Mass: 465.72
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.3

Experimental Properties

• Density: 2.14
• Boiling Point: 430.9 °C at 760 mmHg
• Flash Point: 207.2 °C
• Refractive Index: 1.666
• PSA: 0.00000
• LogP: 6.40360

3,3',4,4'-Tetrabromobiphenyl Security Information

3,3',4,4'-Tetrabromobiphenyl Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on 3,3',4,4'-Tetrabromobiphenyl

3,3',4,4'-Tetrabromobiphenyl (CAS No. 77102-82-0): An Overview of Its Properties, Applications, and Recent Research

3,3',4,4'-Tetrabromobiphenyl (CAS No. 77102-82-0) is a brominated flame retardant that has been widely studied for its chemical properties, environmental impact, and potential applications in various industries. This compound is characterized by its unique molecular structure, which consists of two benzene rings connected by a single bond, with four bromine atoms attached at specific positions. The precise arrangement of these bromine atoms imparts significant stability and flame-retardant properties to the compound.

The chemical formula of 3,3',4,4'-Tetrabromobiphenyl is C₁₂H₆Br₄, and its molecular weight is approximately 395.88 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and acetone. These physical properties make it suitable for use in various industrial applications, particularly in the manufacturing of plastics and textiles.

3,3',4,4'-Tetrabromobiphenyl has been extensively studied for its flame-retardant properties. When incorporated into materials, it can significantly reduce the flammability and rate of combustion. This is particularly important in industries where fire safety is a critical concern, such as in the production of electronic devices, building materials, and automotive components. The mechanism by which 3,3',4,4'-Tetrabromobiphenyl exerts its flame-retardant effect involves the release of bromine radicals during thermal decomposition, which can interrupt the combustion process by scavenging free radicals.

In recent years, there has been growing interest in understanding the environmental and health impacts of brominated flame retardants like 3,3',4,4'-Tetrabromobiphenyl. Studies have shown that these compounds can persist in the environment and bioaccumulate in living organisms. Research has also highlighted potential endocrine-disrupting effects and other health concerns associated with exposure to these chemicals. As a result, regulatory bodies around the world are increasingly scrutinizing the use of brominated flame retardants and exploring alternative materials.

3,3',4,4'-Tetrabromobiphenyl has been the subject of numerous scientific investigations aimed at understanding its behavior in different matrices and environments. For instance, a study published in the Journal of Environmental Science and Health investigated the fate and transport of 3,3',4,4'-Tetrabromobiphenyl in soil and water systems. The findings indicated that while the compound has low mobility in soil due to its hydrophobic nature, it can still be transported through water bodies via particulate matter.

In addition to environmental studies, there has been significant research on the analytical methods for detecting and quantifying 3,3',4,4'-Tetrabromobiphenyl. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) has emerged as a powerful tool for this purpose. A recent paper in the Analytical Chemistry Journal described an optimized HPLC-MS/MS method that achieved high sensitivity and accuracy in detecting trace levels of 3,3',4,4'-Tetrabromobiphenyl in complex matrices such as biological tissues and environmental samples.

The development of alternative flame retardants that are more environmentally friendly is another area of active research. Scientists are exploring various strategies to replace traditional brominated compounds with safer alternatives. For example, researchers at a leading university have developed a novel class of phosphorus-based flame retardants that exhibit comparable performance to brominated compounds but with reduced environmental impact. These new materials are being tested for their efficacy in various applications and are showing promising results.

In conclusion, 3,3',4,4'-Tetrabromobiphenyl (CAS No. 77102-82-0) remains an important compound in the field of flame retardancy due to its unique chemical properties. However, ongoing research continues to highlight the need for careful consideration of its environmental and health impacts. As regulatory frameworks evolve and new technologies emerge, it is likely that the use of this compound will be increasingly scrutinized and potentially replaced by more sustainable alternatives.